2-[(6-benzyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]-N-(3-chloro-2-methylphenyl)acetamide

• IUPAC Name: 2-(6-benzyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanyl-N-(3-chloro-2-methylphenyl)acetamide
• InChI: InChI=1S/C26H21ClN4O3S2/c1-17-20(27)11-7-12-21(17)29-24(32)16-35-26-28-14-23-25(30-26)19-10-5-6-13-22(19)31(36(23,33)34)15-18-8-3-2-4-9-18/h2-14H,15-16H2,1H3,(H,29,32)
• InChI Key: QYZPCTQBDZKWGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CSC2=NC=C3C(=N2)C4=CC=CC=C4N(S3(=O)=O)CC5=CC=CC=C5
• Molecular Formula: C26H21ClN4O3S2
• Molecular Weight: 537.1 g/mol
• CAS No.: 932528-77-3

Description

2-[(6-benzyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]-N-(3-chloro-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C26H21ClN4O3S2 and its molecular weight is 537.05. The purity is usually 95%.
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Scientific Research Applications

Antiretroviral Agents

A study on the structure-activity relationships of pyrimido[1,2-c][1,3]benzothiazin-6-imine derivatives found that modifications to these compounds can lead to improved anti-HIV activity. These derivatives, including those similar in structure to the chemical of interest, have shown efficacy against several strains of HIV-1 and HIV-2 (Mizuhara et al., 2012).

Anti-Inflammatory and Antibacterial Properties

Research has demonstrated that benzothiazole and pyrimidine, when fused together, exhibit significant biological potential. A series of related compounds were synthesized and evaluated for their anti-inflammatory and anti-bacterial activities, highlighting the therapeutic potential of these fused heterocycles (Kale and Mene, 2013).

Antitumor Activity

A study synthesized various N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives and evaluated their antitumor activity against human tumor cell lines. Some derivatives showed considerable anticancer activity against certain cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Antioxidant Activity

Research into N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides has shown that these compounds possess moderate to significant radical scavenging activity, indicating potential as antioxidants (Ahmad et al., 2012).

Anticonvulsant Evaluation

In the search for new anticonvulsant agents, a series of N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide derivatives were synthesized and evaluated. Some compounds showed significant anticonvulsant activity in both MES and scPTZ screens, suggesting potential in treating convulsions (Nath et al., 2021).

Spectroscopic and Quantum Mechanical Studies

A study involving spectroscopic and quantum mechanical analysis of benzothiazolinone acetamide analogs revealed insights into their electronic properties, ligand-protein interactions, and potential as photosensitizers in dye-sensitized solar cells. This highlights the diverse applications of these compounds in both biological and material sciences (Mary et al., 2020).